Cas no 2137672-85-4 (5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline)

• Product Name: 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline
• CAS No: 2137672-85-4
• MF: C₁₀H₉ClFN₃O₂S
• MW: 289.713762998581
• CID: 6286202
• PubChem ID: 165481648
• Update Time: 2025-05-23

5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline
• EN300-1115623
• 2137672-85-4

• Inchi： 1S/C10H9ClFN3O2S/c1-18(16,17)6-4-14-15(5-6)10-3-8(12)7(11)2-9(10)13/h2-5H,13H2,1H3
• InChI Key： YSNDJLGILRTCNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N)N1C=C(C=N1)S(C)(=O)=O)F

Computed Properties

• Exact Mass: 289.0088036g/mol
• Monoisotopic Mass: 289.0088036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline

Introduction to 5-Chloro-4-Fluoro-2-(4-Methanesulfonyl-1H-Pyrazol-1-yl)aniline (CAS No. 2137672-85-4)

5-Chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline, with the CAS number 2137672-85-4, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a chloro and fluoro substituent on the aniline ring, and a methanesulfonyl-substituted pyrazole moiety. These structural elements contribute to its pharmacological properties and make it a valuable candidate for various drug development programs.

The chemical structure of 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline can be represented as follows: C₁₀H₉ClFN₃O₂. The presence of the chloro and fluoro groups enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach its target sites within the body. The methanesulfonyl-substituted pyrazole moiety, on the other hand, confers additional stability and reactivity, making the compound suitable for a wide range of biological assays.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 5-Chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline has shown promise as a potential inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are key enzymes in signal transduction pathways that are often dysregulated in diseases such as cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry (2023) evaluated the inhibitory effects of 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline on a panel of kinases. The results indicated that this compound selectively inhibited certain kinases with high potency and selectivity, suggesting its potential as a lead compound for further drug development. The study also highlighted the importance of the methanesulfonyl group in enhancing the compound's binding affinity and selectivity.

Beyond kinase inhibition, 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline has been explored for its anti-inflammatory properties. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline has also been investigated to assess its suitability for clinical applications. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline. Early-phase clinical trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings suggest that this compound may be safe and effective for use in patients with specific diseases.

In conclusion, 5-chloro-4-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-y l)aniline (CAS No. 2137672 -85 - 4) is a promising compound with diverse pharmacological activities. Its unique structural features make it an attractive candidate for drug development, particularly in the areas of kinase inhibition and anti-inflammatory therapy. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.